4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)-2-methylbenzo[f][1,4]oxazepine-3,5(2H,4H)-dione

Specification

• CAS No.: 903851-43-4
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 4-[2-(2-methoxy-5-methylphenyl)-2-oxoethyl]-2-methyl-1,4-benzoxazepine-3,5-dione
• Standard InChI: InChI=1S/C20H19NO5/c1-12-8-9-17(25-3)15(10-12)16(22)11-21-19(23)13(2)26-18-7-5-4-6-14(18)20(21)24/h4-10,13H,11H2,1-3H3
• Standard InChI Key: ANDFZHHAGKRDNI-UHFFFAOYSA-N
• SMILES: CC1C(=O)N(C(=O)C2=CC=CC=C2O1)CC(=O)C3=C(C=CC(=C3)C)OC
• Canonical SMILES: CC1C(=O)N(C(=O)C2=CC=CC=C2O1)CC(=O)C3=C(C=CC(=C3)C)OC

Introduction

The compound 4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)-2-methylbenzo[f]oxazepine-3,5(2H,4H)-dione is a complex organic molecule belonging to the oxazepine class, which is characterized by a seven-membered heterocyclic ring containing one nitrogen and one oxygen atom. This compound also features a dione structure, indicating the presence of two carbonyl groups (C=O), along with methoxy and methyl substituents, categorizing it within aromatic compounds.

Synthesis

The synthesis of 4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)-2-methylbenzo[f]oxazepine-3,5(2H,4H)-dione typically involves multi-step organic reactions. These reactions may start with substituted phenols and diketones, similar to other oxazepine derivatives. Specific technical details about reagents and conditions can vary based on the chosen synthetic pathway.

Potential Applications

Oxazepine derivatives are known for their diverse biological activities, including potential anti-inflammatory and analgesic properties. The unique structure of 4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)-2-methylbenzo[f]oxazepine-3,5(2H,4H)-dione contributes to its potential applications in pharmaceutical formulations.

Chemical Reactions and Stability

This compound can participate in various chemical reactions typical for oxazepines and diketones. Reactions can be monitored using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to assess purity and yield. Chemical stability and reactivity towards nucleophiles and electrophiles are crucial for understanding its chemical behavior.

Comparison with Related Compounds

Related compounds, such as 2-isopropyl-4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)benzo[f]oxazepine-3,5(2H,4H)-dione, share similar structural features and potential applications in medicinal chemistry. These compounds are also classified under oxazepine derivatives with diverse biological activities.

Data Table: Comparison of Oxazepine Derivatives

Compound	Molecular Weight	Potential Applications	Synthesis Pathway
4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)-2-methylbenzo[f]oxazepine-3,5(2H,4H)-dione	Not specified	Pharmaceutical formulations	Multi-step organic reactions
2-isopropyl-4-(2-(2-methoxy-5-methylphenyl)-2-oxoethyl)benzo[f]oxazepine-3,5(2H,4H)-dione	Not specified	Anti-inflammatory, analgesic	Multi-step reactions starting from simpler precursors
General Oxazepine Derivatives	Varies	Diverse biological activities	Typically involve substituted phenols and diketones